(7-Bromo-quinolin-2-yl)methylbromide

• Molecular Formula: C10H7Br2N
• Molecular Weight: 300.98 g/mol
• IUPAC Name: 7-bromo-2-(bromomethyl)quinoline
• InChI: InChI=1S/C10H7Br2N/c11-6-9-4-2-7-1-3-8(12)5-10(7)13-9/h1-5H,6H2
• InChI Key: OAAIUDGDKWPQTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CC(=N2)CBr)Br

Description

(7-Bromo-quinolin-2-yl)methylbromide is a brominated quinoline derivative featuring a methylbromide group at the 2-position of the quinoline scaffold.

Comparison with Similar Compounds

7-Bromo-2-methylquinoline (CAS 4965-34-8)

• Structure: Features a methyl group at position 2 and bromine at position 7 of the quinoline ring .
• Key Differences: Unlike (7-Bromo-quinolin-2-yl)methylbromide, this compound lacks the methylbromide group, resulting in lower molecular weight (222.08 g/mol vs.
• Applications : Primarily used as a synthetic intermediate in organic chemistry.

Pyrazoloquinolinones (DK-IV-22-1 and DK-I-89-1)

• Structure: Derivatives such as 7-bromo-2-(4-(trifluoromethoxy)phenyl)-pyrazolo[4,3-c]quinolin-3-one (DK-IV-22-1) incorporate a fused pyrazole ring and substituents like trifluoromethoxy groups .
• Key Differences: These compounds are designed for α6-GABAA receptor subtype selectivity, leveraging their planar fused-ring systems. The methylbromide group in the target compound introduces a charged quaternary ammonium center, which may alter receptor binding compared to neutral pyrazoloquinolinones.
• Applications : Central nervous system (CNS) therapeutics targeting anxiety and epilepsy .

7-Bromo-1-cyclopropyl-6-fluoro-5-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid

• Structure : Contains a cyclopropyl group, fluorine, and a carboxylic acid moiety, differentiating it from the methylbromide derivative .
• Key Differences : The carboxylic acid group enhances solubility in polar solvents, whereas the methylbromide group in the target compound increases lipophilicity and reactivity.
• Applications: Antibacterial agents (similar to fluoroquinolones) .

Homatropine Methylbromide and Scopolamine Methylbromide

• Structure: Tropane alkaloids with methylbromide groups, structurally distinct from quinoline derivatives .
• Key Differences: These compounds exhibit anticholinergic activity due to their tropane cores, whereas (7-Bromo-quinolin-2-yl)methylbromide’s activity (if any) would depend on quinoline’s interaction with biological targets.
• Applications : Treatment of gastrointestinal disorders and ophthalmic conditions .

Physicochemical Properties and Reactivity

Molecular Weight and Solubility

• The methylbromide group increases molecular weight compared to non-brominated analogs (e.g., 7-Bromo-2-methylquinoline: 222.08 g/mol vs. target compound: ~315.98 g/mol). This reduces solubility in aqueous media but enhances reactivity in alkylation reactions .

Electronic Effects

• Bromine at position 7 withdraws electron density, making the quinoline ring more electrophilic. The methylbromide group further polarizes the molecule, facilitating nucleophilic substitution reactions .

Pharmaceutical Potential

• The methylbromide group may confer alkylating properties, useful in cancer therapy (e.g., DNA crosslinking agents). However, this is speculative without direct evidence.
• Pyrazoloquinolinones (e.g., DK-IV-22-1) demonstrate CNS activity, suggesting that structural modifications could align the target compound with neurological targets .

Industrial Use

• As a synthetic intermediate for functionalized quinolines, particularly in coupling reactions (e.g., Suzuki-Miyaura) enabled by the bromine substituent .

Market and Commercial Viability

• The global market for methylbromide derivatives like Homatropine Methylbromide is projected to grow at a 5.1% CAGR, driven by demand in ophthalmology and respiratory therapeutics .
• (7-Bromo-quinolin-2-yl)methylbromide could niche into specialized synthetic chemistry markets, particularly if optimized for targeted drug delivery or catalysis.